Cas no 1805908-17-1 (4-(3-Chloro-2-oxopropyl)-2-methylthiophenol)

• Product Name: 4-(3-Chloro-2-oxopropyl)-2-methylthiophenol
• CAS No: 1805908-17-1
• MF: C₁₀H₁₁ClOS
• MW: 214.711740732193
• CID: 5007663
• Update Time: 2025-06-28

4-(3-Chloro-2-oxopropyl)-2-methylthiophenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloro-2-oxopropyl)-2-methylthiophenol

• Inchi： 1S/C10H11ClOS/c1-7-4-8(2-3-10(7)13)5-9(12)6-11/h2-4,13H,5-6H2,1H3
• InChI Key： AGORSONWRONOEN-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC(=C(C)C=1)S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 2.7
• Topological Polar Surface Area: 18.1

Additional information on 4-(3-Chloro-2-oxopropyl)-2-methylthiophenol

Introduction to 4-(3-Chloro-2-oxopropyl)-2-methylthiophenol (CAS No. 1805908-17-1) and Its Emerging Applications in Chemical Biology

4-(3-Chloro-2-oxopropyl)-2-methylthiophenol, identified by its CAS number 1805908-17-1, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its versatile pharmacophoric features. This compound belongs to the thiophene derivatives, a class of molecules widely recognized for their role in medicinal chemistry and material science. The presence of both chloro and methylthiol groups in its structure imparts distinct reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

The thiophene core is a six-membered aromatic ring containing sulfur, which is known for its ability to modulate electronic properties and biological interactions. In 4-(3-Chloro-2-oxopropyl)-2-methylthiophenol, the chloro substituent at the 3-position enhances electrophilicity, facilitating nucleophilic substitution reactions, while the methylthiol group at the 2-position contributes to hydrogen bonding capabilities. These features make the compound a promising candidate for further derivatization and exploration in drug discovery.

Recent advancements in synthetic methodologies have enabled more efficient access to thiophene-based compounds, including 4-(3-Chloro-2-oxopropyl)-2-methylthiophenol. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have streamlined the synthesis of complex thiophene derivatives, allowing researchers to explore their potential in various biological assays. For instance, palladium-catalyzed borylation followed by Suzuki-Miyaura coupling has been employed to introduce aryl groups at specific positions, enhancing the compound’s bioactivity profile.

In the realm of chemical biology, 4-(3-Chloro-2-oxopropyl)-2-methylthiophenol has been investigated for its potential as an intermediate in the synthesis of kinase inhibitors. Thiophene derivatives are well-documented for their ability to interact with protein targets, particularly enzymes involved in signal transduction pathways. The chloro and thiol functionalities provide handles for further chemical modifications, enabling the design of molecules that can selectively inhibit aberrant signaling pathways associated with diseases such as cancer and inflammation.

One notable area of research involves the use of 4-(3-Chloro-2-oxopropyl)-2-methylthiophenol in developing antimicrobial agents. The structural motif of thiophene has been shown to disrupt bacterial cell membranes and interfere with essential metabolic processes. Preliminary studies suggest that derivatives of this compound exhibit promising activity against Gram-positive bacteria by targeting cell wall biosynthesis. The chloro group’s ability to engage in hydrogen bonding with bacterial enzymes further enhances its antimicrobial efficacy.

The incorporation of methylthiol into the thiophene framework also opens avenues for exploring its role in redox biology. Thiols are well-known for their involvement in cellular antioxidant defense mechanisms, and compounds containing thiol groups have been explored as prodrugs or direct antioxidants. The reactivity of the thiol moiety allows for disulfide bond formation, which can be exploited in designing molecules that release antioxidant agents under specific cellular conditions.

From a material science perspective, 4-(3-Chloro-2-oxopropyl)-2-methylthiophenol has been utilized in the synthesis of organic semiconductors and conductive polymers. Thiophene-based materials are widely employed in organic light-emitting diodes (OLEDs), solar cells, and sensors due to their excellent charge transport properties. The chloro group can serve as a site for further functionalization via polymerization techniques, leading to tailored materials with enhanced performance characteristics.

The pharmaceutical industry has also shown interest in 4-(3-Chloro-2-oxopropyl)-2-methylthiophenol as a building block for drug candidates. Its structural features allow for diverse modifications, enabling the creation of molecules with optimized pharmacokinetic profiles. For example, appending polar functional groups such as carboxylic acids or amides can improve water solubility, while lipophilic substituents can enhance membrane permeability. Such modifications are critical for achieving desired therapeutic effects while minimizing side reactions.

Computational modeling has played a pivotal role in understanding the interactions between 4-(3-Chloro-2-oxopropyl)-2-methylthiophenol and biological targets. Molecular docking studies have revealed that this compound can bind to active sites of enzymes with high affinity, suggesting its potential as a lead compound for drug development. Additionally, quantum mechanical calculations have provided insights into its electronic structure, aiding in rational design modifications to enhance binding affinity and selectivity.

The environmental impact of thiophene derivatives has also been a subject of investigation. While these compounds are not classified as hazardous under current regulations, their persistence in aquatic systems raises concerns about long-term ecological effects. Researchers are exploring biodegradable derivatives that retain bioactivity while minimizing environmental footprint. Such efforts align with global initiatives aimed at sustainable chemistry practices.

In conclusion,4-(3-Chloro-2-oxopropyl)-2-methylthiophenol (CAS No. 1805908-17-1) represents a structurally intriguing molecule with broad applications across chemical biology and material science. Its unique combination of reactive functional groups makes it a versatile scaffold for drug discovery and material innovation. As synthetic methodologies continue to evolve, further exploration of this compound’s potential will undoubtedly yield novel insights and applications that contribute to scientific progress.